Cas no 88526-36-7 ( )

• Product Name: &nbsp
• CAS No: 88526-36-7
• MF: C₄H₁₀N₄S
• MW: 146.213998317719
• CID: 993102
• PubChem ID: 426505
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (1-amino-1-iminopropan-2-yl) carbamimidothioate
• 88526-36-7
• 2-Amino-2-imino-1-methylethyl imidothiocarbamate
• AKOS006366050
• NSC 193513
• NSC193513
• 2-(2-amino-2-imino-1-methyl-ethyl)isothiourea
•  

• Inchi： 1S/C4H10N4S/c1-2(3(5)6)9-4(7)8/h2H,1H3,(H3,5,6)(H3,7,8)
• InChI Key： MZJFQRJOYYODOP-UHFFFAOYSA-N
• SMILES： S(C(=N)N)C(C(=N)N)C

Computed Properties

• Exact Mass: 146.06261751g/mol
• Monoisotopic Mass: 146.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 125Ų